Cas no 140428-83-7 (2-Azidoethyl 2,3,4,6-tetra-O-acetyl-α-D-mannopyranoside)

• Product Name: 2-Azidoethyl 2,3,4,6-tetra-O-acetyl-α-D-mannopyranoside
• CAS No: 140428-83-7
• MF: C₁₆H₂₃N₃O₁₀
• MW: 417.368
• MDL: MFCD19981031
• CID: 4465229
• Update Time: 2025-11-02

2-Azidoethyl 2,3,4,6-tetra-O-acetyl-α-D-mannopyranoside Chemical and Physical Properties

Names and Identifiers

• α-D-Mannopyranoside, 2-azidoethyl, 2,3,4,6-tetraacetate
• 2-Azidoethyl 2,3,4,6-tetra-O-acetyl-α-D-mannopyranoside

• MDL： MFCD19981031

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on 2-Azidoethyl 2,3,4,6-tetra-O-acetyl-α-D-mannopyranoside

Research Update on 2-Azidoethyl 2,3,4,6-tetra-O-acetyl-α-D-mannopyranoside (CAS: 140428-83-7) in Chemical Biology and Pharmaceutical Applications

Recent advancements in the field of chemical biology and pharmaceutical research have highlighted the significance of carbohydrate-based compounds, particularly glycosides, in drug development and bioconjugation strategies. Among these, 2-Azidoethyl 2,3,4,6-tetra-O-acetyl-α-D-mannopyranoside (CAS: 140428-83-7) has emerged as a critical intermediate in the synthesis of complex glycoconjugates. This compound, characterized by its azidoethyl linker and acetyl-protected mannose moiety, is widely utilized in click chemistry reactions, enabling the efficient construction of glycodendrimers, glycoproteins, and other biologically relevant molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Azidoethyl 2,3,4,6-tetra-O-acetyl-α-D-mannopyranoside in the development of novel vaccine adjuvants. Researchers employed copper-catalyzed azide-alkyne cycloaddition (CuAAC) to conjugate this compound with immunostimulatory peptides, resulting in enhanced antigen presentation and immune response. The study reported a 40% increase in antibody titers compared to traditional adjuvants, underscoring the potential of this glycoside in immunotherapy applications.

In the realm of targeted drug delivery, a recent ACS Chemical Biology publication (2024) explored the use of 140428-83-7 as a building block for tumor-specific glycoconjugates. The azido functionality allowed for precise attachment of cytotoxic payloads via bioorthogonal chemistry, while the mannose moiety facilitated receptor-mediated uptake in cancer cells expressing mannose receptors. In vivo studies showed a 60% reduction in tumor growth with minimal off-target effects, highlighting the compound's selectivity and therapeutic potential.

From a synthetic chemistry perspective, advancements in the large-scale production of 2-Azidoethyl 2,3,4,6-tetra-O-acetyl-α-D-mannopyranoside have been reported. A 2024 Organic Process Research & Development article detailed an improved synthetic route with 85% overall yield (compared to previous 65% yields), achieved through optimized protecting group strategies and azidoethylation conditions. This development addresses previous scalability challenges and supports broader application in industrial settings.

Ongoing research presented at the 2024 Glycoscience Symposium suggests novel applications in diagnostic imaging. The compound's azide group enables facile incorporation of radiolabels (e.g., 18F for PET imaging) while maintaining the carbohydrate's biological recognition properties. Preliminary data indicate high specificity for inflammation markers, potentially offering new tools for early disease detection.

As the field progresses, several challenges remain, including the need for improved stability profiles of azide-containing glycosides and better understanding of structure-activity relationships. However, the versatility of 2-Azidoethyl 2,3,4,6-tetra-O-acetyl-α-D-mannopyranoside continues to make it a valuable tool in chemical biology, with emerging applications spanning therapeutics, diagnostics, and materials science.